Cas no 1220032-21-2 (3-2-(4-Ethylphenoxy)ethylpiperidinehydrochloride)

• Product Name: 3-2-(4-Ethylphenoxy)ethylpiperidinehydrochloride
• CAS No: 1220032-21-2
• MF: C₁₅H₂₄ClNO
• MW: 269.810163497925
• CID: 4688212
• Update Time: 2025-05-21

3-2-(4-Ethylphenoxy)ethylpiperidinehydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[2-(4-Ethylphenoxy)ethyl]piperidine hydrochloride
• 3-[2-(4-Ethylphenoxy)ethyl]piperidinehydrochloride
• 3-(2-(4-Ethylphenoxy)ethyl)piperidine hydrochloride
• 3-2-(4-Ethylphenoxy)ethylpiperidinehydrochloride

• Inchi： 1S/C15H23NO.ClH/c1-2-13-5-7-15(8-6-13)17-11-9-14-4-3-10-16-12-14;/h5-8,14,16H,2-4,9-12H2,1H3;1H
• InChI Key： ZKLSEDKKEHGUJY-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC(CC)=CC=1)CCC1CNCCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 199
• Topological Polar Surface Area: 21.3

Additional information on 3-2-(4-Ethylphenoxy)ethylpiperidinehydrochloride

3-(2-(4-Ethylphenoxy)ethyl)piperidine hydrochloride: A Comprehensive Overview

3-(2-(4-Ethylphenoxy)ethyl)piperidine hydrochloride, identified by the CAS number 1220032-21-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science.

The molecular structure of 3-(2-(4-Ethylphenoxy)ethyl)piperidine hydrochloride consists of a piperidine ring, a six-membered cyclic amine, substituted with a 4-ethylphenoxy group at the 3-position. The presence of the phenoxy group introduces electronic and steric effects that influence the compound's reactivity and selectivity in various chemical reactions. The ethyl substituent on the phenyl ring further enhances the compound's hydrophobicity, which is crucial for its interactions with biological systems.

Recent studies have explored the synthesis of 3-(2-(4-Ethylphenoxy)ethyl)piperidine hydrochloride through various routes, including nucleophilic substitution and coupling reactions. These methods have been optimized to improve yield and purity, making the compound more accessible for research purposes. The hydrochloride salt form is particularly advantageous for stability and solubility in aqueous environments, which is essential for pharmacological testing.

In terms of applications, 3-(2-(4-Ethylphenoxy)ethyl)piperidine hydrochloride has shown promise in drug discovery programs targeting central nervous system disorders. Its structural similarity to known bioactive compounds suggests potential activity as a modulator of ion channels or receptors. Preclinical studies have demonstrated moderate potency in inhibiting certain enzyme activities, indicating its potential as a lead compound for further optimization.

The compound's pharmacokinetic properties have also been investigated, revealing favorable absorption and distribution profiles in experimental models. These findings underscore its potential as a candidate for drug delivery systems, particularly in the development of sustained-release formulations.

Moreover, advancements in computational chemistry have enabled detailed modeling of 3-(2-(4-Ethylphenoxy)ethyl)piperidine hydrochloride's interactions with biological targets. Molecular docking studies have provided insights into its binding modes with key proteins, guiding further experimental validation efforts.

In conclusion, 3-(2-(4-Ethylphenoxy)ethyl)piperidine hydrochloride (CAS No. 1220032-21-2) represents a valuable addition to the arsenal of compounds available for exploring novel therapeutic interventions. Its unique chemical properties, coupled with emerging research findings, position it as a promising candidate for future drug development initiatives.